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Compound of Interest

Compound Name: Ethyl 9-oxononanoate

Cat. No.: B1615329 Get Quote

Introduction
Ethyl 9-oxononanoate is a C11 fatty acid ester containing a terminal aldehyde group. Its

structure makes it a suitable candidate for use as an internal standard in the quantification of

medium to long-chain fatty acids, aldehydes, and related metabolites in various biological and

industrial matrices. This application note provides a detailed protocol for the use of ethyl 9-
oxononanoate as a standard for the development and validation of a gas chromatography-

mass spectrometry (GC-MS) method. The methodologies described herein are intended for

researchers, scientists, and drug development professionals engaged in bioanalytical and

chemical analysis.

Chemical Properties
A summary of the key chemical properties of ethyl 9-oxononanoate is presented in Table 1.
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Property Value Reference

CAS Number 3433-16-7 [1][2][3][4]

Molecular Formula C11H20O3 [1][2][3][4]

Molecular Weight 200.27 g/mol [1][2][3][4]

Boiling Point 267.9°C at 760 mmHg [1][2][3]

Density 0.949 g/cm³ [1][2][3]

Flash Point 110.8°C [1][2]

Vapor Pressure 0.00794 mmHg at 25°C [1][3]

Principle of the Method
The analytical method described is based on the derivatization of target analytes and the

internal standard, followed by separation and detection using Gas Chromatography-Mass

Spectrometry (GC-MS). Ethyl 9-oxononanoate is added to the sample at the beginning of the

extraction procedure to account for variations in sample preparation and instrument response.

Quantification is achieved by comparing the peak area ratio of the analyte to the internal

standard. Fatty acid esters are commonly employed as internal standards in GC-based

analyses.[5][6][7][8]

Experimental Protocols
Materials and Reagents

Ethyl 9-oxononanoate (analytical standard grade)

Methanol (HPLC grade)

Chloroform (HPLC grade)

N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% Trimethylchlorosilane (BSTFA + 1% TMCS)

Pyridine

Anhydrous Sodium Sulfate
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Nitrogen gas (high purity)

Sample matrix (e.g., plasma, cell lysate, industrial effluent)

Standard Solution Preparation
Primary Stock Solution (1 mg/mL): Accurately weigh 10 mg of ethyl 9-oxononanoate and

dissolve it in 10 mL of methanol in a volumetric flask.

Working Standard Solutions: Prepare a series of working standard solutions by serial dilution

of the primary stock solution with methanol to achieve concentrations ranging from 1 µg/mL

to 100 µg/mL.

Sample Preparation and Derivatization
Sample Collection: Collect 100 µL of the sample matrix (e.g., plasma).

Internal Standard Spiking: Add 10 µL of a 10 µg/mL ethyl 9-oxononanoate working

standard solution to the sample.

Extraction: Perform a liquid-liquid extraction using 500 µL of a chloroform:methanol (2:1, v/v)

mixture. Vortex for 2 minutes and centrifuge at 10,000 x g for 10 minutes.

Phase Separation: Carefully transfer the lower organic phase to a clean glass vial.

Drying: Dry the organic extract under a gentle stream of nitrogen gas at 40°C.

Derivatization: To the dried residue, add 50 µL of pyridine and 50 µL of BSTFA + 1% TMCS.

Cap the vial tightly and heat at 60°C for 30 minutes to convert the aldehyde group to its

trimethylsilyl (TMS) derivative.

Analysis: After cooling to room temperature, inject 1 µL of the derivatized sample into the

GC-MS system.

GC-MS Conditions
The following GC-MS parameters are provided as a starting point and may require optimization

for specific applications.
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Parameter Condition

Gas Chromatograph Agilent 7890B GC System or equivalent

Column
HP-5MS (30 m x 0.25 mm, 0.25 µm) or

equivalent

Injector Temperature 280°C

Injection Mode Splitless

Oven Program
Start at 80°C, hold for 2 min, ramp to 280°C at

10°C/min, hold for 5 min

Carrier Gas Helium at a constant flow of 1.0 mL/min

Mass Spectrometer Agilent 5977A MSD or equivalent

Ionization Mode Electron Ionization (EI) at 70 eV

Ion Source Temperature 230°C

Quadrupole Temperature 150°C

Acquisition Mode Selected Ion Monitoring (SIM)

SIM Ions (Ethyl 9-oxononanoate-TMS) m/z 155, 257, 272 (Quantifier)

Data Presentation
Calibration Curve
A calibration curve should be constructed by plotting the peak area ratio of the analyte to the

internal standard against the analyte concentration. The linearity of the method should be

evaluated over the desired concentration range.
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Concentration
(µg/mL)

Analyte Peak Area
Internal Standard
Peak Area

Peak Area Ratio
(Analyte/IS)

1 15,234 150,123 0.101

5 76,543 151,234 0.506

10 152,876 150,987 1.012

25 380,123 151,543 2.508

50 755,432 150,876 5.007

100 1,510,876 151,111 10.00

Method Validation Parameters
The analytical method should be validated to ensure its suitability for the intended purpose.

Key validation parameters are summarized in Table 3.

Parameter Acceptance Criteria Hypothetical Result

Linearity (r²) > 0.99 0.9995

Limit of Detection (LOD) S/N ≥ 3 0.1 µg/mL

Limit of Quantification (LOQ) S/N ≥ 10 0.5 µg/mL

Accuracy (% Recovery) 80 - 120% 95.8%

Precision (% RSD) < 15% 6.2%

Visualizations
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Sample Preparation

GC-MS Analysis

Data Processing

Sample Collection (100 µL)

Spike with Ethyl 9-oxononanoate (IS)

Liquid-Liquid Extraction

Dry Down Extract

Derivatization (BSTFA + 1% TMCS)

Inject 1 µL into GC-MS

Chromatographic Separation

Mass Spectrometric Detection

Peak Integration

Calculate Peak Area Ratios

Quantification using Calibration Curve
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Internal Standard (IS)

Target Analyte

Analytical Process

Result

Ethyl 9-oxononanoate

Analyte of Interest

Extraction Efficiency

Derivatization Yield

Injection Volume

Ionization Efficiency

Peak Area Ratio (Analyte/IS)

Accurate Analyte Concentration

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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